Cas no 2007909-63-7 ((S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate)

• Product Name: (S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate
• CAS No: 2007909-63-7
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• MDL: MFCD30472046
• CID: 5467169
• Update Time: 2025-06-08

(S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate
• benzyl N-[(2S)-4-methyl-1-oxo-1-phenylpentan-2-yl]carbamate
• W12941
• Carbamic acid, N-[(1S)-1-benzoyl-3-methylbutyl]-, phenylmethyl ester

• MDL： MFCD30472046
• Inchi： 1S/C20H23NO3/c1-15(2)13-18(19(22)17-11-7-4-8-12-17)21-20(23)24-14-16-9-5-3-6-10-16/h3-12,15,18H,13-14H2,1-2H3,(H,21,23)/t18-/m0/s1
• InChI Key： RVCRHLZVEPSRFZ-SFHVURJKSA-N
• SMILES： O=C(C1C=CC=CC=1)[C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 325.16779360 g/mol
• Monoisotopic Mass: 325.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4
• Molecular Weight: 325.4

Additional information on (S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate

Comprehensive Overview of (S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate (CAS No. 2007909-63-7)

(S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate (CAS No. 2007909-63-7) is a chiral carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific (S)-configuration, is widely utilized as a key intermediate in the development of bioactive molecules. Its structural features, including the benzyl carbamate moiety and 4-methyl-1-oxo-1-phenylpentan-2-yl backbone, make it a versatile building block for drug discovery and medicinal chemistry.

The growing interest in chiral compounds like (S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate stems from their role in enantioselective synthesis. Researchers are increasingly focusing on asymmetric catalysis and stereocontrolled reactions, where this compound serves as a valuable substrate. Recent trends in green chemistry have also highlighted the importance of such intermediates in reducing synthetic steps and improving atom economy, aligning with global sustainability goals.

In the context of drug development, CAS No. 2007909-63-7 has garnered attention for its potential in designing protease inhibitors and enzyme modulators. Its carbamate group is particularly noteworthy, as it mimics peptide bonds, enabling interactions with biological targets. This property is critical in the development of targeted therapies for conditions such as metabolic disorders and inflammatory diseases, which are currently high-priority areas in biomedical research.

From a synthetic perspective, the compound’s 4-methyl-1-oxo-1-phenylpentan-2-yl chain offers opportunities for further functionalization. Chemists often exploit this feature to introduce additional pharmacophores or modify solubility profiles. The benzyl protecting group is another advantage, as it can be selectively removed under mild conditions, making the compound suitable for multi-step syntheses.

The demand for high-purity chiral intermediates like (S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate has surged due to advancements in high-throughput screening and combinatorial chemistry. These techniques require structurally diverse and enantiomerically pure compounds to accelerate the identification of lead candidates. As a result, suppliers and manufacturers are optimizing production protocols to meet the needs of academic and industrial laboratories.

Analytical characterization of CAS No. 2007909-63-7 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure stereochemical integrity and purity. These methods are essential for quality control, especially when the compound is used in preclinical studies or formulation development. The rise of AI-driven drug design has further emphasized the need for well-characterized building blocks, as computational models rely on accurate structural data.

In summary, (S)-Benzyl (4-Methyl-1-Oxo-1-Phenylpentan-2-Yl)Carbamate (CAS No. 2007909-63-7) represents a critical tool in modern synthetic and medicinal chemistry. Its applications span from enantioselective catalysis to pharmaceutical innovation, reflecting its broad utility. As research continues to explore new therapeutic avenues, this compound will likely remain a focal point for scientists seeking to develop next-generation bioactive molecules.